molecular formula C28H54O3 B554908 Myristic anhydride CAS No. 626-29-9

Myristic anhydride

Cat. No.: B554908
CAS No.: 626-29-9
M. Wt: 438.7 g/mol
InChI Key: RCRYHUPTBJZEQS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Myristic anhydride is an anhydride of myristic acid. Its synthesis by reacting myristoyl chloride with acetic anhydride has been reported. It participates in the synthesis of fatty acyl derivatives of macrocyclic peptides.

Scientific Research Applications

1. Synthesis Methods

Myristic anhydride, among other fatty acid anhydrides, has been synthesized through corresponding acid chlorides with acetic anhydride, achieving yields over 90%. Such synthesis methods are fundamental in the preparation of these compounds for various applications (Sonntag, Trowbridge, & Krems, 1954).

2. Interfacial Bonding Properties

Research on the interfacial bonding properties of myristic acid and related compounds has implications in the development of adhesives and coatings. For instance, the interaction of myristic acid with zinc surfaces has been studied for its potential in creating carboxylates, contributing to the understanding of molecular interactions in various industrial applications (Taheri et al., 2011).

3. Esterification for Cosmetic Applications

Anhydrous esterification of myristic acid has been conducted to produce esters like isopropyl myristate, which are used in cosmetic and medicinal preparations. This research contributes to the synthesis of compounds with desired skin absorption properties (Chakrabarti & Sharma, 1992).

4. Bioplastic Production

Myristic acid has been investigated in the grafting onto wood for bioplastic production. This type of research explores the use of renewable resources in reducing dependency on petro-based plastics, highlighting the material's potential in thermal stability and hydrophobicity (Sejati et al., 2022).

5. Surface Modification and Corrosion Resistance

Myristic acid has been used in modifying surface properties, like creating superhydrophobic surfaces on metals. This application is significant in enhancing corrosion resistance and is applicable in various industrial processes (Frank, Boccaccini, & Virtanen, 2014).

Properties

IUPAC Name

tetradecanoyl tetradecanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C28H54O3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27(29)31-28(30)26-24-22-20-18-16-14-12-10-8-6-4-2/h3-26H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RCRYHUPTBJZEQS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCCCCCCCCC(=O)OC(=O)CCCCCCCCCCCCC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C28H54O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60870721
Record name Tetradecanoic anhydride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60870721
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

438.7 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

626-29-9
Record name Myristic anhydride
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=626-29-9
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Tetradecanoic acid, 1,1'-anhydride
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000626299
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Tetradecanoic acid, 1,1'-anhydride
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Tetradecanoic anhydride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60870721
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Myristic anhydride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.009.947
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Myristic anhydride
Reactant of Route 2
Reactant of Route 2
Myristic anhydride
Reactant of Route 3
Reactant of Route 3
Myristic anhydride
Reactant of Route 4
Reactant of Route 4
Myristic anhydride
Reactant of Route 5
Reactant of Route 5
Myristic anhydride
Reactant of Route 6
Reactant of Route 6
Myristic anhydride
Customer
Q & A

Q1: What is a key application of myristic anhydride in peptide synthesis, and how does its reactivity compare to other methods?

A1: this compound is used to introduce myristoyl groups onto peptides, a process called N-myristoylation []. This modification is important for the function of many proteins. A study found that using this compound in a 50:50 chloroform:dimethylformamide solution at 65°C for 1.5 hours was a faster and more convenient method for N-myristoylation compared to using pyridine at 23°C overnight [].

Q2: Beyond peptides, what other types of molecules can react with this compound?

A2: Research demonstrates that this compound can react with melamine, a heterocyclic aromatic compound []. Depending on the reaction conditions and the molar ratio of the reactants, this reaction can yield mono-, di-, or tri-myristoyl-substituted melamine derivatives [].

Q3: Are there different forms of di-myristoyl-substituted melamine, and how can they be interconverted?

A3: Interestingly, reacting melamine with this compound can produce two different di-myristoyl-substituted melamine products, each with a distinct melting point []. These are likely isomers, meaning they have the same molecular formula but different structural arrangements. The study found that heating the lower melting point isomer with additional this compound in pyridine for 10 hours converts it into the higher melting point isomer []. This suggests a potential method for controlling the final product distribution.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.